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(3-Bromo-4-fluoro-2-

methylphenyl)methanol

Cat. No.: B7965065

Get Quote

Part 1: Executive Summary & Strategic Importance
The Molecule: (3-Bromo-4-fluoro-2-methylphenyl)methanol is a densely functionalized

benzyl alcohol. It serves as a critical "linker" scaffold in medicinal chemistry, particularly for P-

CABs (Potassium-Competitive Acid Blockers) like Vonoprazan derivatives, where the ortho-

methyl group provides essential steric locking for receptor selectivity.[1]

The Challenge: Unlike simple benzyl alcohols, this molecule possesses conflicting

crystallographic drivers:

Hydroxyl Group: Promotes strong O-H···O hydrogen bonding networks (often hexameric

clusters).[2]

Ortho-Methyl Group: Creates steric bulk that disrupts planar

-

stacking, often leading to lower melting points or difficulty in crystal nucleation.[1]

Halogen Array (3-Br, 4-F): Introduces potential for Type II halogen bonding (
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or

), competing with classical H-bonds.[1]

This guide compares the Target against two well-characterized Alternatives to predict its solid-

state behavior and optimize your characterization workflow.

Part 2: Comparative Structural Analysis[1]
We compare the Target against (2-Methylphenyl)methanol (Steric Analog) and (3-Bromo-4-

fluorophenyl)methanol (Electronic Analog).[1]

Table 1: Physicochemical & Crystallographic
Benchmarks[1][2][3]

Feature Target Molecule Alternative A (Steric)
Alternative B

(Electronic)

Compound
(3-Br-4-F-2-Me-

phenyl)methanol

(2-

Methylphenyl)methan

ol

(3-Bromo-4-

fluorophenyl)methanol

Role
High-Value

Intermediate
Steric Benchmark Electronic Benchmark

Molecular Wt. ~219.05 g/mol 122.16 g/mol ~205.03 g/mol

Key Interaction
Hybrid: Steric block +

Halogen bond
H-Bond Dominant

Halogen Bond

Dominant

Crystal Habit
Predicted:[1][3]

Block/Prism
Needles/Plates Platelets

Packing Motif
Predicted:[1]

Twisted/Herringbone

Hexameric H-bond

clusters

Planar Sheets (

-stacking)

Melting Point
Est:[1] 45–55 °C (Low

due to asymmetry)
36–38 °C 36–40 °C

Solubility
High (DCM, MeOH,

EtOAc)
High (Alcohols) Moderate
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Mechanistic Insight: The "Ortho-Effect"
In Alternative A, the ortho-methyl group forces the hydroxyl group out of the aromatic plane

(dihedral angle > 60°).[1] This prevents flat sheet formation, often resulting in complex

hexameric hydrogen-bonded cylinders rather than simple layers.

Implication for Target: Expect the (3-Br-4-F-2-Me) target to resist forming flat needles. It will

likely crystallize as chunky prisms driven by the 3-Bromo halogen bond anchoring the twisted

2-Methyl scaffold.

Part 3: Experimental Protocols
Protocol A: Crystal Growth Strategy (The "Anti-Oil"
Workflow)
This molecule's low melting point makes it prone to "oiling out" rather than crystallizing. Use

this self-validating protocol to force nucleation.

Reagents:

High-purity Target Compound (>98% by HPLC).

Solvents: Dichloromethane (DCM), n-Hexane, Methanol (MeOH).

Workflow:

Dissolution: Dissolve 50 mg of target in minimal DCM (0.5 mL). Ensure complete solvation.

The "Vapor Trap": Place the DCM solution in a small inner vial (2 mL).

Antisolvent: Place the inner vial (uncapped) inside a larger jar (20 mL) containing 5 mL of n-

Hexane. Cap the large jar tightly.

Diffusion: Allow to stand at 4°C (fridge) for 3–5 days. Hexane vapor will slowly diffuse into the

DCM, lowering solubility gradually.

Rescue Step: If oil forms, scratch the side of the vial with a glass rod to induce nucleation, or

seed with a micro-crystal of Alternative B (isomorphous seeding).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.bldpharm.com/products/68120-35-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7965065?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol B: Data Collection & Refinement[1][2]
Temperature: Collect data at 100 K (Cryostream). Room temperature collection will likely

result in high thermal motion (disorder) of the ortho-methyl group, ruining resolution.

Radiation: Mo-K

(

Å) is preferred over Cu-K

to minimize absorption by the Bromine atom.[1]

Refinement: Watch for disorder in the hydroxymethyl arm. The 2-methyl group often forces

the -CH2OH into two distinct populations (gauche/trans).[1]

Part 4: Visualization of Structural Logic[1]
Diagram 1: Crystallization Decision Matrix
This logic flow ensures you select the correct method based on the molecule's initial behavior.
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Caption: Decision matrix for crystallizing low-melting halogenated benzyl alcohols.

Diagram 2: Interaction Network (Predicted)
Visualizing the competition between the Halogen Bond (Br) and the Hydrogen Bond (OH).
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Caption: Predicted intermolecular force network. The 2-Me group disrupts planarity, forcing Br

and OH to seek out-of-plane partners.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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